Cas no 124915-24-8 (6H-Purin-6-one,2-amino-1,9-dihydro-9-[(1S,4R)-4-(hydroxymethyl)-2-cyclopenten-1-yl]-)

124915-24-8 structure

Product Name:6H-Purin-6-one,2-amino-1,9-dihydro-9-[(1S,4R)-4-(hydroxymethyl)-2-cyclopenten-1-yl]-

CAS No:124915-24-8

MF:C₁₁H₁₃N₅O₂

MW:247.253221273422

CID:148644

PubChem ID:135538685

Update Time:2025-04-19

6H-Purin-6-one,2-amino-1,9-dihydro-9-[(1S,4R)-4-(hydroxymethyl)-2-cyclopenten-1-yl]- Chemical and Physical Properties

- 6H-Purin-6-one,2-amino-1,9-dihydro-9-[(1S,4R)-4-(hydroxymethyl)-2-cyclopenten-1-yl]-
- 2-amino-9-[(1S,4R)-4-(hydroxymethyl)cyclopent-2-en-1-yl]-3H-purin-6-one
- (+-)-9-[4.alpha.-(Hydroxymethyl)cyclopent-2-ene- 1.alpha.-yl]guanine
- 2-amino-9-[(1S,4R)-4-(hydroxymethyl)cyclopent-2-en-1-yl]-9H-purin-6-ol
- 9H-purin-6-ol, 2-amino-9-[(1S,4R)-4-(hydroxymethyl)-2-cyclopenten-1-yl]-
- 118353-05-2
- XSSYCIGJYCVRRK-NKWVEPMBSA-N
- cis-2-amino-1,9-dihydro-9-[4-(hydroxymethyl)-2-cyclopenten-1-yl ]-6H-purine-6-one
- 6H-Purin-6-one, 2-amino-1,9-dihydro-9-[4-(hydroxymethyl)-2-cyclopenten-1-yl]-, (1S-cis)-
- SCHEMBL7254442
- 6H-Purin-6-one, 2-amino-1,9-dihydro-9-(4-(hydroxymethyl)-2-cyclopenten-1-yl)-, (1S-cis)-
- L-Carbovir
- CHEMBL116792
- 6H-PURIN-6-ONE, 2-AMINO-1,9-DIHYDRO-9-((1S,4R)-4-(HYDROXYMETHYL)-2-CYCLOPENTEN-1-YL)-
- Carbovir
- 2-amino-9-[(1S,4R)-4-(hydroxymethyl)cyclopent-2-en-1-yl]-1H-purin-6-one
- 124915-24-8
- UNII-CPG1J3583K
- CPG1J3583K
- AKOS040749863
- cis-2-amino-1,9-dihydro-9-[4-(hydroxymethyl)-2-cyclopenten-1-yl]-6H-purine-6-one
- (+)-Carbovir
- SCHEMBL8447674
- Q27275613
- Carbovir, (+)-
- Inchi： 1S/C11H13N5O2/c12-11-14-9-8(10(18)15-11)13-5-16(9)7-2-1-6(3-7)4-17/h1-2,5-7,17H,3-4H2,(H3,12,14,15,18)/t6-,7+/m0/s1
- InChI Key： XSSYCIGJYCVRRK-NKWVEPMBSA-N
- SMILES： OC[C@H]1C=C[C@H](C1)N1C=NC2C(NC(N)=NC1=2)=O

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